Cas no 364734-41-8 (N-methyl-N-[(3S)-3-piperidyl]acetamide)

• Product Name: N-methyl-N-[(3S)-3-piperidyl]acetamide
• CAS No: 364734-41-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD21098251
• CID: 2157876
• PubChem ID: 66569441
• Update Time: 2025-07-02

N-methyl-N-[(3S)-3-piperidyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-n-(s)-piperidin-3-yl-acetamide
• (S)-N-Methyl-N-piperidin-3-yl-acetamide
• N-methyl-N-[(3S)-3-piperidyl]acetamide
• SCHEMBL7665473
• 364734-41-8
• CS-0048790
• Acetamide, N-methyl-N-(3S)-3-piperidinyl-
• AKOS025403780
• N-METHYL-N-[(3S)-PIPERIDIN-3-YL]ACETAMIDE
• P12902
• AS-51537
• PB35891
• N-Methyl-N-[(3S)-3-piperidinyl]acetamide
• MFCD21098251

• MDL： MFCD21098251
• Inchi： 1S/C8H16N2O/c1-7(11)10(2)8-4-3-5-9-6-8/h8-9H,3-6H2,1-2H3/t8-/m0/s1
• InChI Key： RRYLJOLAPLXTEM-QMMMGPOBSA-N
• SMILES： O=C(C)N(C)[C@@H]1CNCCC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-methyl-N-[(3S)-3-piperidyl]acetamide

Recent Advances in the Study of N-methyl-N-[(3S)-3-piperidyl]acetamide (CAS: 364734-41-8) in Chemical Biology and Pharmaceutical Research

N-methyl-N-[(3S)-3-piperidyl]acetamide (CAS: 364734-41-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure and acetamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense investigation in the field.

One of the key areas of research has been the exploration of N-methyl-N-[(3S)-3-piperidyl]acetamide's role as a modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced computational modeling and in vitro assays to characterize these interactions, providing a foundation for further development.

In addition to its neurological applications, recent studies have investigated the compound's potential in oncology. Early-stage research indicates that N-methyl-N-[(3S)-3-piperidyl]acetamide may exhibit selective cytotoxicity against certain cancer cell lines, possibly through modulation of apoptotic pathways. These findings have spurred interest in developing derivatives with enhanced efficacy and reduced off-target effects, highlighting the compound's versatility as a scaffold for drug discovery.

The synthesis and optimization of N-methyl-N-[(3S)-3-piperidyl]acetamide have also been a focus of recent work. Researchers have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's pharmacological profile, paving the way for the development of next-generation therapeutics.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing research aims to address these gaps through comprehensive preclinical studies, including toxicology assessments and metabolic stability tests. The integration of these data will be critical for advancing N-methyl-N-[(3S)-3-piperidyl]acetamide into clinical trials and ultimately, therapeutic applications.

In conclusion, N-methyl-N-[(3S)-3-piperidyl]acetamide (CAS: 364734-41-8) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse potential applications, coupled with recent advancements in synthesis and mechanistic understanding, underscore its significance as a focus of current scientific inquiry. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits.